Cas no 50712-56-6 (Benzeneacetic acid, 4-aMino-3-Methyl-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-aMino-3-Methyl-, ethyl ester
• CAS No: 50712-56-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 3028826
• PubChem ID: 23511836
• Update Time: 2024-02-29

Benzeneacetic acid, 4-aMino-3-Methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-aMino-3-Methyl-, ethyl ester

• Inchi： 1S/C11H15NO2/c1-3-14-11(13)7-9-4-5-10(12)8(2)6-9/h4-6H,3,7,12H2,1-2H3
• InChI Key： AZKGWIVPJYZRHH-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=C(N)C(C)=C1

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 305.5±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes